N-butyl-N'-(3,4-dichlorophenyl)thiourea

• IUPAC Name: 1-butyl-3-(3,4-dichlorophenyl)thiourea
• InChI: InChI=1S/C11H14Cl2N2S/c1-2-3-6-14-11(16)15-8-4-5-9(12)10(13)7-8/h4-5,7H,2-3,6H2,1H3,(H2,14,15,16)
• InChI Key: OQUNLZABDXZMHH-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=S)NC1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C11H14Cl2N2S
• Molecular Weight: 277.2 g/mol

Description

N-butyl-N'-(3,4-dichlorophenyl)thiourea (BDT) is a chemical compound that belongs to the group of thioureas. It is widely used in scientific research as a potent inhibitor of cytochrome P450 enzymes.

Mechanism of Action

N-butyl-N'-(3,4-dichlorophenyl)thiourea inhibits cytochrome P450 enzymes by binding to the heme iron in the active site of the enzyme. This binding prevents the substrate from accessing the active site, thereby inhibiting the enzyme's activity. This compound has been shown to be a potent inhibitor of several cytochrome P450 enzymes, including CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4.
Biochemical and Physiological Effects:
This compound has been shown to alter the pharmacokinetics and pharmacodynamics of several drugs. For example, this compound can increase the plasma concentration of the antipsychotic drug haloperidol by inhibiting its metabolism. This compound has also been shown to increase the toxicity of the anticancer drug cyclophosphamide by inhibiting its metabolism.

Advantages and Limitations for Lab Experiments

N-butyl-N'-(3,4-dichlorophenyl)thiourea is a potent and selective inhibitor of cytochrome P450 enzymes. It has been widely used in scientific research to investigate the role of these enzymes in drug metabolism and toxicity. However, this compound has some limitations in lab experiments. For example, this compound can inhibit multiple cytochrome P450 enzymes, which can complicate the interpretation of results. Additionally, this compound can have off-target effects on other enzymes and proteins, which can affect the interpretation of results.

Future Directions

There are several future directions for research on N-butyl-N'-(3,4-dichlorophenyl)thiourea. One direction is to investigate the structure-activity relationship of this compound and its analogs. This research could lead to the development of more potent and selective inhibitors of cytochrome P450 enzymes. Another direction is to investigate the role of cytochrome P450 enzymes in drug-drug interactions. This research could lead to a better understanding of the pharmacokinetics and pharmacodynamics of drugs in patients taking multiple medications. Finally, research could be conducted to investigate the role of cytochrome P450 enzymes in drug-induced liver injury. This research could lead to the development of new treatments for this condition.

Scientific Research Applications

N-butyl-N'-(3,4-dichlorophenyl)thiourea is a widely used inhibitor of cytochrome P450 enzymes. These enzymes play a crucial role in the metabolism of drugs, xenobiotics, and endogenous compounds. By inhibiting these enzymes, this compound can alter the pharmacokinetics and pharmacodynamics of various compounds. This compound has been used in several scientific research studies to investigate the role of cytochrome P450 enzymes in drug metabolism and toxicity.